3,4,5-trimethoxy-N-[2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethyl]benzamide

• IUPAC Name: N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-3-ylethyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C25H28N2O4S/c1-29-22-12-20(13-23(30-2)24(22)31-3)25(28)26-14-21(19-9-11-32-16-19)27-10-8-17-6-4-5-7-18(17)15-27/h4-7,9,11-13,16,21H,8,10,14-15H2,1-3H3,(H,26,28)
• InChI Key: JAWCZWSTZCZSJF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCC(C2=CSC=C2)N3CCC4=CC=CC=C4C3
• Molecular Formula: C25H28N2O4S
• Molecular Weight: 452.6 g/mol
• CAS No.: 954622-87-8

Description

3,4,5-trimethoxy-N-[2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-3-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C25H28N2O4S and its molecular weight is 452.57. The purity is usually 95%.
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Scientific Research Applications

Evaluation of Tumor Proliferation

One of the primary applications of compounds similar to the one you mentioned involves evaluating cellular proliferation in tumors. For instance, a study by Dehdashti et al. (2013) assessed the safety, dosimetry, and feasibility of imaging tumor proliferation using a related compound, highlighting its promise for evaluating the proliferative status of solid tumors (Dehdashti et al., 2013).

Development of Synthetic Routes

Research has also focused on developing practical and scalable synthetic routes for similar compounds, which are essential for medical chemistry and drug discovery. For example, Yoshida et al. (2014) described an efficient synthesis of a novel If channel inhibitor, emphasizing improvements in overall yield and elimination of extensive use of chlorinated solvents (Yoshida et al., 2014).

Investigation of Human Metabolites

Another significant area of research involves identifying human metabolites of related compounds and investigating their excretion mechanisms. Umehara et al. (2009) identified metabolites of a novel If channel inhibitor and explored the transporter-mediated renal and hepatic excretion of these metabolites, providing insights into their elimination processes (Umehara et al., 2009).

Photophysical Properties and Synthetic Methodologies

Studies on the photophysical properties and synthetic methodologies for dihydroquinazolinone derivatives have also been conducted. Pannipara et al. (2017) reported the synthesis and characterization of two dihydroquinazolinone derivatives, focusing on their spectral, photophysical, and intramolecular charge transfer characteristics (Pannipara et al., 2017).